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Compound of Interest

Compound Name: 1-Methyl-2-(methylthio)imidazole

Cat. No.: B120105

This technical guide provides a comprehensive overview of 1-Methyl-2-
(methylthio)imidazole, a compound of significant interest to researchers, scientists, and drug
development professionals. This document covers its nomenclature, physicochemical
properties, synthesis, analytical determination, and its role as a metabolite of the widely used
antithyroid drug, methimazole.

Synonyms and Alternative Names

1-Methyl-2-(methylthio)imidazole is known by a variety of names in chemical literature and
commercial catalogs. A comprehensive list of these synonyms is provided below to aid in
literature searches and material sourcing.

o Systematic IUPAC Name: 1-methyl-2-(methylsulfanyl)-1H-imidazole[1]
e Common Chemical Names:

o 1-Methyl-2-(methylthio)imidazole[2]

o 2-Methylthio-3-methylimidazole[2]

o 1-Methyl-2-(methylsulphanyl)-1H-imidazole
e Regulatory and Pharmacopoeial Designations:

o Methimazole USP Related Compound C[3]
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o Thiamazole Impurity C

e Other ldentifiers:
o CAS Number: 14486-52-3[2][3]

o S-Methylmethimiazole[4]

Quantitative Physicochemical and Analytical Data

A summary of the key quantitative data for 1-Methyl-2-(methylthio)imidazole is presented in

the table below. This information is crucial for its characterization, formulation, and analytical

development.

Property Value Reference(s)
Molecular Formula CsHsN2S [2]
Molecular Weight 128.20 g/mol [2]
Appearance Clear, colorless liquid [3]
Predicted pKa 5.88 £0.25 [3]
Predicted Density 1.14 + 0.1 g/cm3 [3]
Solubility Slightly soluble in Chloroform 3]
and Methanol
HPLC Detection Limit 0.17 pg/ml (0.017%) [5]
HPLC Quantitation Limit 0.5 pg/ml (0.05%) [5]

Experimental Protocols

This section provides detailed methodologies for the synthesis of a related salt and the

analytical quantification of 1-Methyl-2-(methylthio)imidazole, which are essential for its

preparation and quality control in a research and development setting.
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Synthesis of 1-Methyl-2-(methylsulfanyl)-1H-imidazole
Hydroiodide

While a specific protocol for the free base is not readily available in the cited literature, a
detailed synthesis for its hydroiodide salt has been reported. This salt can be a useful precursor
and for characterization purposes.

Materials:

¢ Methimazole (1-methyl-1H-imidazole-2-thiol)
e lodomethane

e Acetone

Procedure:

A direct methylation of methimazole is performed using an equimolar amount of iodomethane
in acetone at room temperature. The reaction mixture is stirred, and upon completion, the
product, 1-methyl-2-(methylsulfanyl)-1H-imidazole hydroiodide, is isolated. The purity of the
isolated product can be confirmed by HPLC. A reported yield for this reaction is 91%.

Quantification by High-Performance Liquid
Chromatography (HPLC)

The following HPLC method has been validated for the determination of Thiamazole
(Methimazole) and its related substances, including 1-Methyl-2-(methylthio)imidazole
(Impurity C).[5]

Chromatographic Conditions:

Column: Zorbax SB-C18, Rapid Resolution, 150 mm x 4.6 mm, 3.5 pum patrticle size.[5]

Column Temperature: 25°C.[5]

Mobile Phase: A gradient mixture of 0.03 M ammonium acetate buffer and acetonitrile.[5]

Flow Rate: 0.7 ml/min.[5]
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o Detection Wavelength: 252 nm.[5]
e Injection Volume: 10 pL.
Standard and Sample Preparation:

o Standard Solution: Prepare a standard solution of 1-Methyl-2-(methylthio)imidazole in a
suitable diluent to achieve a known concentration.

o Sample Solution: Accurately weigh and dissolve the sample containing methimazole in the
diluent to achieve a target concentration.

Procedure:

Inject the standard and sample solutions into the HPLC system and record the chromatograms.
The quantification of 1-Methyl-2-(methylthio)imidazole is performed using an external
standard calibration method. The method has been shown to be linear for impurity C in the
concentration range of 0.5 pg/ml to 12.6 pg/ml.[5]

Metabolic Pathway of Methimazole

1-Methyl-2-(methylthio)imidazole is a known metabolite of the antithyroid drug methimazole.
The metabolic pathway involves the S-methylation of the thiol group of methimazole. This
biotransformation is a key consideration in understanding the pharmacology and toxicology of
methimazole. The metabolism of methimazole primarily occurs in the liver and involves
cytochrome P450 (CYP) enzymes and flavin-containing monooxygenases (FMO).[6]

v S-methylation
(1_Methy:y_-llﬁr_]il::izzagﬁe_z_thio|) (e.g., by Thiol S-methyltransferase) 1-Methyl-2-(methylthio)imidazole Oxidation / Further Metabolism Eurier MeEkEics
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Metabolic conversion of Methimazole.

Mass Spectrometry Fragmentation
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Understanding the mass spectral fragmentation pattern of 1-Methyl-2-(methylthio)imidazole
is crucial for its identification in complex matrices, such as in metabolic studies or impurity
profiling. Based on the principles of mass spectrometry, the following fragmentation pathways
can be predicted for the molecular ion (M*") at m/z 128.

[CsHsN2S]+
m/z = 128

[CaHsN2S]*+ [CaH7NS]H
m/z =113 m/z = 101

HCN

Click to download full resolution via product page

Predicted mass fragmentation of 1-Methyl-2-(methylthio)imidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Methyl-2-
(methylthio)imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120105#1-methyl-2-methylthio-imidazole-synonyms-
and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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